Cas no 2034428-94-7 (4-[1-[3-[4-chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one)

• Product Name: 4-[1-[3-[4-chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• CAS No: 2034428-94-7
• MF: C₂₁H₂₂ClF₃N₂O₃
• MW: 442.859195232391
• CID: 5379016
• Update Time: 2025-11-01

4-[1-[3-[4-chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[3-[4-chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C21H22ClF3N2O3/c1-13-9-16(11-20(29)26(13)2)30-15-7-8-27(12-15)19(28)6-4-14-3-5-18(22)17(10-14)21(23,24)25/h3,5,9-11,15H,4,6-8,12H2,1-2H3
• InChI Key： CTCKRUFGRSJXDM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CCN(C(=O)CCC3=CC=C(Cl)C(C(F)(F)F)=C3)C2)=C1

Additional information on 4-[1-[3-[4-chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one

4-[1-[3-[4-Chloro-3-(Trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-Dimethylpyridin-2-one (CAS No. 2034428-94-7): A Comprehensive Overview

4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034428-94-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyridinone class and exhibits a complex molecular structure that includes a chlorinated and trifluoromethylated aromatic ring, a propanoyl group, and a pyrrolidine moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034428-94-7) is characterized by the presence of multiple functional groups that confer specific properties. The chlorinated and trifluoromethylated aromatic ring enhances the compound's lipophilicity and metabolic stability, while the propanoyl group provides additional hydrophobicity and potential for hydrogen bonding. The pyrrolidine moiety, which is linked to the pyridinone core through an ether linkage, adds conformational flexibility and can influence the compound's binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034428-94-7). One notable area of research has been its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, preliminary in vitro assays have demonstrated that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and other chronic inflammatory conditions.

In addition to its anti-inflammatory properties, 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034428-94-7) has also shown promise as an antitumor agent. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation. These findings highlight the potential of 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one as a lead compound for the development of novel anticancer therapies.

The pharmacokinetic profile of 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034428-94-7) has also been investigated in preclinical models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicological assessments have indicated that 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin-3-yloxy]-1,6-dimethylpyridinone has a favorable safety profile at therapeutic doses.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-[1-[3-[4-Chloro-3-(trifluoromethyl)phenyl]propanoyl]pyrrolidin]-yloxy)-1,6-dimethylpyridine-one in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at tested doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-[1-[3-[4-Chloro--(trifluoromethyl)phenyl]-propanoyl]-[pyrrolidin--yloxy]--[1,-6-dimethyl]-[pyridine---one] (CAS No. 2034428- strong >9 7 strong > ) represents a promising lead compound with diverse biological activities and potential therapeutic applications . Its unique structural features , combined with favorable pharmacokinetic properties and safety profile , make it an attractive candidate for further development in both anti-inflammatory and anticancer therapies . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its potential use in clinical settings . p >